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Compound of Interest

Compound Name: 4-Amino-2-nitrophenol

Cat. No.: B085986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Amino-2-nitrophenol, a significant

chemical compound with diverse applications, particularly in the dye industry and as a

metabolite of pharmacologically active substances. This document details its molecular

structure, chemical properties, synthesis, analytical methods, and biological relevance.

Core Molecular and Physicochemical Properties
4-Amino-2-nitrophenol, a substituted aromatic compound, possesses a distinct molecular

architecture that governs its chemical behavior and physical characteristics.

Molecular Structure and Identifiers
The fundamental structural and identifying information for 4-Amino-2-nitrophenol is
summarized below.
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Identifier Value

IUPAC Name 4-amino-2-nitrophenol[1]

CAS Number 119-34-6[1][2]

Molecular Formula C₆H₆N₂O₃[1][2]

Molecular Weight 154.12 g/mol [1]

Canonical SMILES C1=CC(=C(C=C1N)--INVALID-LINK--[O-])O[1]

InChI Key WHODQVWERNSQEO-UHFFFAOYSA-N[1]

Physicochemical Data
The physicochemical properties of 4-Amino-2-nitrophenol are crucial for its handling,

application, and understanding its environmental and biological fate.

Property Value

Physical Description
Dark red plates, needles, or a reddish-purple

powder.[1]

Melting Point 125-127 °C[1]

Boiling Point 110 °C at 12 mmHg[1]

Solubility Insoluble in water.[2]

pKa 7.81 at 25 °C (phenol)[1]

LogP (Octanol-Water Partition Coefficient) 0.96[1]

Synthesis and Experimental Protocols
The synthesis of 4-Amino-2-nitrophenol typically involves the selective reduction of a dinitro

precursor. While a specific detailed protocol for its direct synthesis is not readily available in the

provided search results, a representative procedure can be adapted from the synthesis of its

isomer, 2-amino-4-nitrophenol, which involves the partial reduction of 2,4-dinitrophenol.
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Representative Synthesis Protocol: Partial Reduction of
a Dinitrophenol
This protocol is based on the synthesis of 2-amino-4-nitrophenol and illustrates a general

approach that could be adapted for 4-Amino-2-nitrophenol.

Materials:

2,4-dinitrophenol

Ammonium chloride

Concentrated aqueous ammonia

Fused sodium sulfide (60%)

Glacial acetic acid

Activated carbon (e.g., Norit)

Water

Procedure:

A suspension of 2,4-dinitrophenol in water is prepared in a three-necked flask equipped with

a stirrer, reflux condenser, and thermometer.

Ammonium chloride and concentrated aqueous ammonia are added, and the mixture is

heated to 85°C.

After cooling to 70°C, sodium sulfide is added portion-wise, maintaining the temperature

between 80-85°C.

The reaction mixture is heated at 85°C for an additional 15 minutes and then filtered while

hot.

The filtrate is cooled to allow for crystallization.
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The collected crystals are dissolved in boiling water and acidified with glacial acetic acid.

The solution is treated with activated carbon, filtered hot, and cooled to 20°C to yield the

aminonitrophenol product.

Analytical Protocol: Determination by High-Performance
Liquid Chromatography (HPLC)
4-Amino-2-nitrophenol is frequently analyzed in commercial products like hair dyes using

HPLC.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV detector.

Column: Primesep 100 stationary phase column.[1]

Mobile Phase: An isocratic mobile phase consisting of water and acetonitrile (MeCN) with a

sulfuric acid buffer.[1]

Detection: UV detection at 275 nm.[1]

Procedure:

Standard Preparation: A standard solution of 4-Amino-2-nitrophenol is prepared in a

suitable solvent (e.g., the mobile phase).

Sample Preparation: The sample containing 4-Amino-2-nitrophenol (e.g., a hair dye

formulation) is dissolved and diluted as necessary with the mobile phase.

Injection: A defined volume of the prepared sample is injected into the HPLC system.

Analysis: The chromatogram is recorded, and the peak corresponding to 4-Amino-2-
nitrophenol is identified by its retention time compared to the standard. Quantification is

achieved by comparing the peak area of the sample to that of the standard.

Biological Significance and Pathways
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4-Amino-2-nitrophenol is a known metabolite of 2,4-dinitrophenol (DNP), a compound with

significant biological activity. The metabolic conversion of DNP involves the reduction of one of

the nitro groups to an amino group.

Metabolic Pathway of 2,4-Dinitrophenol
The following diagram illustrates the metabolic reduction of 2,4-dinitrophenol to its

aminonitrophenol metabolites.
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Metabolic reduction of 2,4-dinitrophenol.

In studies involving the administration of 2,4-dinitrophenol to mice, both 2-amino-4-nitrophenol

and 4-amino-2-nitrophenol have been identified as plasma metabolites.[3] Of these, 2-amino-

4-nitrophenol was found in greater amounts and had a longer elimination half-life (46 hours)

compared to 4-amino-2-nitrophenol (26 hours).[3]

Toxicological and Safety Information
4-Amino-2-nitrophenol is classified as a substance that may be harmful if swallowed and can

cause serious eye damage. It is also considered a suspected carcinogen, with studies showing

evidence of carcinogenicity in male rats, where it induced transitional cell carcinomas of the

urinary bladder.[2] Due to these potential health risks, appropriate safety precautions should be

taken when handling this compound. This includes the use of personal protective equipment

such as gloves, safety glasses, and respiratory protection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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